Cas no 885279-60-7 (Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate)

Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate is a brominated thiophene derivative featuring a tert-butoxycarbonyl (Boc) protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling further structural modifications. The Boc group provides stability and selective deprotection under mild acidic conditions, facilitating controlled amine functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s compatibility with a range of reaction conditions underscores its utility in complex molecular assembly.
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate structure
885279-60-7 structure
Product Name:Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
CAS No:885279-60-7
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD07371534
CID:711666
PubChem ID:71819660
Update Time:2025-10-19

Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(5-bromo-2-thienyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
    • [2-(5-BROMO-THIOPHEN-2-YL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
    • [2-(5-BROMOTHIOPHEN-2-YL)ETHYL]CARBAMIC ACID TERT-BUTYL ESTER
    • tert-butyl N-[2-(5-bromothiophen-2-yl)ethyl]carbamate
    • QC-7852
    • tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
    • N-Boc-2-(5-bromo-2-thienyl)ethanamine
    • tert-butyl 2-(5-bromothiophen-2-yl)ethylcarbamate
    • tert-Butyl [2-(5-bromothiophen-2-yl)ethyl]carbamate
    • 9313AH
    • SY060223
    • CS-0154370
    • 885279-60-7
    • DTXSID80858586
    • EN300-4346636
    • SB39548
    • AC2566
    • t-butyl(2-(5-bromothiophen-2-yl)ethyl)carbamate
    • A922616
    • AKOS024260638
    • MFCD07371534
    • SCHEMBL19770197
    • AC-29941
    • CS-12499
    • Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
    • MDL: MFCD07371534
    • Inchi: 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-7-6-8-4-5-9(12)16-8/h4-5H,6-7H2,1-3H3,(H,13,14)
    • InChI Key: DXBJSPGRHGHJQU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(CCNC(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 305.00900
  • Monoisotopic Mass: 305.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6
  • XLogP3: 3.6

Experimental Properties

  • PSA: 66.57000
  • LogP: 3.96870

Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Pricemore >>

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